Cas no 1807029-45-3 (4-Chloro-2-cyano-5-(difluoromethyl)-3-methoxypyridine)

• Product Name: 4-Chloro-2-cyano-5-(difluoromethyl)-3-methoxypyridine
• CAS No: 1807029-45-3
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4868230
• Update Time: 2023-08-20

4-Chloro-2-cyano-5-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyano-5-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H5ClF2N2O/c1-14-7-5(2-12)13-3-4(6(7)9)8(10)11/h3,8H,1H3
• InChI Key： XTOJEKVPZKUOBC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C#N)N=CC=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9